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Compound of Interest

Compound Name: 2,2,6-Trimethylcyclohexanone

Cat. No.: B7803010 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,2,6-Trimethylcyclohexanone:

Boiling Point and Density

This technical guide provides a comprehensive overview of the key physical properties—

specifically the boiling point and density—of the organic compound 2,2,6-
trimethylcyclohexanone. The information is tailored for researchers, scientists, and

professionals in the field of drug development who require precise data and an understanding

of the methodologies used for its determination.

Physical Properties of 2,2,6-
Trimethylcyclohexanone
2,2,6-Trimethylcyclohexanone is a colorless to pale yellow liquid.[1][2] Its primary physical

characteristics, boiling point and density, are summarized in the table below. These values are

critical for a variety of laboratory and industrial applications, including reaction condition

optimization, purification process design, and formulation development.
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Physical Property Value Conditions

Boiling Point 178-179 °C
at 760 mmHg (Atmospheric

Pressure)[3][4]

61-62 °C at 15 mmHg[5]

Density 0.869 - 0.907 g/cm³ at 20 °C[4][6]

0.904 g/mL Not specified[3]

Experimental Protocols for Property Determination
While the specific experimental records for the determination of the physical properties of 2,2,6-
trimethylcyclohexanone are not publicly detailed, the following sections describe the

standard and widely accepted methodologies that are used for such measurements on liquid

organic compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical constant at a given

pressure. The two primary methods for its determination are the distillation method and the

capillary (Thiele tube) method.

a) Simple Distillation Method

This method is suitable for determining the boiling point of a sufficient quantity of a liquid

sample (typically > 5 mL).

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid sample (2,2,6-trimethylcyclohexanone) is placed in the distillation flask along

with a few boiling chips to ensure smooth boiling.
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor that is

in equilibrium with the boiling liquid.

The flask is gently heated. As the liquid boils, the vapor rises, and when it reaches the

thermometer, the temperature reading will stabilize.

The constant temperature observed during the distillation of the pure liquid is recorded as

its boiling point.[7]

It is crucial to record the atmospheric pressure at the time of the measurement, as the

boiling point is pressure-dependent.

b) Capillary (Thiele Tube) Method

This micro-method is ideal when only a small amount of the substance is available.

Apparatus: A Thiele tube, a thermometer, a small test tube (fusion tube), a capillary tube

sealed at one end, and a heating oil (e.g., mineral oil).

Procedure:

A few drops of the liquid sample are placed in the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing

the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed in the Thiele tube containing the heating oil.

The Thiele tube is heated gently. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles

will emerge from the capillary tube.
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Heating is then stopped, and the liquid is allowed to cool. The temperature at which the

liquid just begins to enter the capillary tube is recorded as the boiling point.[3]

Determination of Density
Density is defined as the mass of a substance per unit volume. For liquids, it is commonly

measured using a pycnometer or a hydrometer.

a) Pycnometer Method

This method provides a very accurate determination of density.

Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), and an

analytical balance.

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is then filled with the liquid sample (2,2,6-trimethylcyclohexanone),

ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is

carefully wiped from the outside.

The filled pycnometer is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is then calculated by dividing the mass of the liquid by the known volume of

the pycnometer.

The temperature at which the measurement is made must be recorded, as density is

temperature-dependent.

b) Hydrometer Method

This method is quicker but generally less accurate than the pycnometer method.
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Apparatus: A hydrometer (a calibrated, weighted glass float) and a graduated cylinder large

enough to allow the hydrometer to float freely.

Procedure:

The graduated cylinder is filled with the liquid sample.

The hydrometer is gently lowered into the liquid until it floats freely.

The density is read directly from the scale on the stem of the hydrometer at the point

where the surface of the liquid meets the stem.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid organic compound like 2,2,6-trimethylcyclohexanone.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Select Method

Simple Distillation

> 5 mL sample

Capillary Method

< 1 mL sample

Perform Experiment

Record Boiling Point & Pressure

Final Data Table

Select Method

Pycnometer Method

High Accuracy

Hydrometer Method

Quick Estimation

Perform Experiment

Record Density & Temperature

Liquid Sample
(2,2,6-trimethylcyclohexanone)

Click to download full resolution via product page

Caption: Workflow for determining boiling point and density.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7803010?utm_src=pdf-body-img
https://www.benchchem.com/product/b7803010?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. knowledge.reagecon.com [knowledge.reagecon.com]

2. pages2.honeywell.com [pages2.honeywell.com]

3. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

4. scribd.com [scribd.com]

5. Video: Boiling Points - Concept [jove.com]

6. vernier.com [vernier.com]

7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

To cite this document: BenchChem. [Physical properties of 2,2,6-trimethylcyclohexanone
boiling point and density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803010#physical-properties-of-2-2-6-
trimethylcyclohexanone-boiling-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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